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Compound of Interest

Compound Name: 21-Hydroxypregnenolone

Cat. No.: B045168 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical waste is as crucial as the innovative research it facilitates. This

guide provides essential safety and logistical information for the proper disposal of 21-
Hydroxypregnenolone, a naturally occurring pregnane steroid. Adherence to these

procedures is vital for laboratory safety and environmental protection.

Properties of 21-Hydroxypregnenolone Relevant to
Disposal
Understanding the chemical and physical properties of a substance is the first step toward its

safe handling and disposal. The following table summarizes key data for 21-
Hydroxypregnenolone.
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Property Value Citation

Physical State Solid, powder [1]

Appearance Off-white [1]

Odor Odorless [1]

Molecular Formula C21H32O3 [1]

Molecular Weight 316.47 g/mol [1]

Melting Point 190 - 193 °C [1]

Incompatibilities Strong oxidizing agents [1]

Aquatic Hazard Harmful to aquatic life [2]

Step-by-Step Disposal Protocol for 21-
Hydroxypregnenolone
The following protocol outlines the recommended procedure for the safe disposal of 21-
Hydroxypregnenolone waste. This is a general guideline and should be adapted to comply

with local and institutional regulations.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses with side shields, a lab coat, and

chemical-resistant gloves (e.g., nitrile rubber) when handling 21-Hydroxypregnenolone
waste.[1][3]

2. Waste Segregation and Collection:

Solid Waste:

Collect solid 21-Hydroxypregnenolone waste, including contaminated consumables

(e.g., weigh boats, pipette tips, gloves), in a designated, leak-proof, and clearly labeled

hazardous waste container.[4][5]
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The container must be made of a material compatible with the chemical and kept closed

except when adding waste.[4][5]

Do not mix 21-Hydroxypregnenolone waste with incompatible materials, such as strong

oxidizing agents.[1][6]

Liquid Waste (Solutions):

Collect solutions containing 21-Hydroxypregnenolone in a separate, sealed, and labeled

hazardous waste container.

The container should be stored in a designated satellite accumulation area, preferably

within a fume hood to manage any potential vapors.

Empty Containers:

Original containers of 21-Hydroxypregnenolone must be triple-rinsed with a suitable

solvent (e.g., ethanol or methanol) before being disposed of as non-hazardous waste.[5]

The first rinseate must be collected and disposed of as hazardous chemical waste.[5]

Subsequent rinses can typically be disposed of down the drain with copious amounts of

water, but confirm this with your institution's Environmental Health and Safety (EHS) office.

All labels on the empty container must be defaced or removed before disposal.[5]

3. Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "21-Hydroxypregnenolone," and the associated hazards (e.g.,

"Harmful to aquatic life").[4][5]

4. Storage:

Store hazardous waste containers in a designated, secure satellite accumulation area that is

under the direct supervision of laboratory personnel.[6]

Ensure that the storage area has secondary containment to prevent spills from reaching

drains.[5]
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5. Disposal:

Never dispose of 21-Hydroxypregnenolone down the drain or in the regular trash.[4][5]

Arrange for the pickup and disposal of the hazardous waste through your institution's

licensed hazardous waste contractor.[4]

Waste material must be disposed of in accordance with national and local regulations.[2]

Logical Workflow for 21-Hydroxypregnenolone
Waste Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of waste generated from working with 21-Hydroxypregnenolone.
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Caption: Disposal workflow for 21-Hydroxypregnenolone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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